Cas no 1541338-61-7 (4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine)

• Product Name: 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine
• CAS No: 1541338-61-7
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 5049615
• Update Time: 2025-07-19

4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4-N-cyclopropyl-6-N-methylpyrimidine-4,6-diamine
• 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine

• Inchi： 1S/C8H12N4/c1-9-7-4-8(11-5-10-7)12-6-2-3-6/h4-6H,2-3H2,1H3,(H2,9,10,11,12)
• InChI Key： PGYMJTCNSUUOAS-UHFFFAOYSA-N
• SMILES： N(C1C=C(N=CN=1)NC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8

Additional information on 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine

Comprehensive Overview of 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine (CAS No. 1541338-61-7)

The compound 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine (CAS No. 1541338-61-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyclopropyl and methyl substitution, this molecule exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for pyrimidine-based compounds has surged due to their versatility in medicinal chemistry. 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine stands out for its balanced lipophilicity and hydrogen-bonding capacity, making it a valuable intermediate in optimizing drug-like properties. Its CAS No. 1541338-61-7 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and combinatorial chemistry.

The synthesis of 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine involves multi-step organic transformations, often starting from commercially available pyrimidine precursors. Key steps include N-alkylation and cyclopropylation, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structural integrity.

From a therapeutic perspective, derivatives of 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine have shown promise in targeting enzyme modulation and signal transduction pathways. Its scaffold is particularly attractive for designing small-molecule inhibitors against proteins implicated in oncology and inflammatory diseases. Recent publications highlight its utility in fragment-based drug design, where its rigid yet tunable core facilitates optimal binding interactions.

Beyond pharmaceuticals, CAS No. 1541338-61-7 is also investigated for applications in agrochemical formulations. Its structural motifs align with trends in sustainable crop protection, where low-toxicity, high-efficiency compounds are prioritized. Researchers are evaluating its potential as a precursor for herbicides or fungicides with reduced environmental impact.

For suppliers and manufacturers, 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine represents a niche but expanding market. Quality control protocols emphasize strict impurity profiling to meet regulatory standards for research and industrial use. Storage recommendations typically include protection from light and moisture to ensure long-term stability.

In summary, 4-N-Cyclopropyl-6-N-methylpyrimidine-4,6-diamine (CAS No. 1541338-61-7) exemplifies the innovation driving modern heterocyclic chemistry. Its dual utility in life sciences and material development positions it as a compound of enduring interest, with ongoing studies likely to uncover further applications in emerging technologies.